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Compound of Interest

Compound Name: JNJ-18038683

Cat. No.: B1244105

JNJ-18038683 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of JNJ-18038683.

Frequently Asked Questions (FAQs)
Q1: What is the recommended short-term storage condition for solid JNJ-180386837

For short-term storage, solid INJ-18038683 should be kept in a dry, dark environment at a
temperature between 0 - 4°C.[1] These conditions are suitable for periods of days to weeks.[1]

Q2: How should I store solid JNJ-18038683 for long-term use?

For long-term storage, it is recommended to store solid JINJ-18038683 at -20°C.[1] Under
these conditions, the compound can be stable for months to years.[1]

Q3: What is the expected shelf life of INJ-180386837
When stored correctly, INJ-18038683 has a shelf life of over three years.[1]
Q4: How should I handle the shipping of INJ-180386837

JNJ-18038683 is considered stable enough for shipment at ambient temperatures for a few
weeks, including the time spent in customs.[1] It is shipped as a non-hazardous chemical.[1]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1244105?utm_src=pdf-interest
https://www.benchchem.com/product/b1244105?utm_src=pdf-body
https://www.benchchem.com/product/b1244105?utm_src=pdf-body
https://www.benchchem.com/product/b1244105?utm_src=pdf-body
https://www.medkoo.com/products/38795
https://www.medkoo.com/products/38795
https://www.benchchem.com/product/b1244105?utm_src=pdf-body
https://www.benchchem.com/product/b1244105?utm_src=pdf-body
https://www.medkoo.com/products/38795
https://www.medkoo.com/products/38795
https://www.benchchem.com/product/b1244105?utm_src=pdf-body
https://www.benchchem.com/product/b1244105?utm_src=pdf-body
https://www.medkoo.com/products/38795
https://www.benchchem.com/product/b1244105?utm_src=pdf-body
https://www.benchchem.com/product/b1244105?utm_src=pdf-body
https://www.medkoo.com/products/38795
https://www.medkoo.com/products/38795
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Q5: What is the recommended solvent for preparing JNJ-18038683 stock solutions?
JNJ-18038683 is soluble in DMSO.[1]
Q6: How should | store stock solutions of INJ-18038683?

For short-term storage (days to weeks), stock solutions can be kept at 0 - 4°C.[1] For long-term
storage (months), it is recommended to store stock solutions at -20°C.[1]

Troubleshooting Guide
Issue: | observe precipitation in my JNJ-18038683 stock solution after thawing.

o Possible Cause: The concentration of the stock solution may be too high, or the compound
has a lower solubility at colder temperatures.

e Solution:
o Gently warm the solution to room temperature.
o Vortex the solution thoroughly to ensure it is fully dissolved.
o If precipitation persists, consider preparing a more diluted stock solution.

Issue: | am concerned about the stability of my JNJ-18038683 after it was left at room
temperature for an extended period.

o Possible Cause: While stable for short periods at ambient temperature during shipping,
prolonged exposure to non-optimal conditions could potentially lead to degradation.[1]

e Solution:

o For critical experiments, it is advisable to use a fresh vial of the compound that has been
stored under the recommended long-term conditions.

o If using the potentially compromised compound is necessary, a purity check via methods
like HPLC is recommended to assess its integrity.
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Data Summary

Form Duration Temperature Light/Moisture

) Short-term (days to
Solid 0-4°C Dry and Dark
weeks)

_ Long-term (months to
Solid -20°C Dry and Dark
years)

] Short-term (days to
Stock Solution 0-4°C N/A
weeks)

Stock Solution Long-term (months) -20°C N/A

hiopi | i

Parameter Recommendation
Shipping Temperature Ambient

Hazardous Classification Non-hazardous
Recommended Solvent DMSO

Experimental Protocols

Protocol for Preparation of INJ-18038683 Stock Solution (10 mM in DMSO)
e Materials:

o JNJ-18038683 (free base, MW: 337.85 g/mol )

o

Anhydrous Dimethyl Sulfoxide (DMSO)

o

Sterile microcentrifuge tubes or vials

[¢]

Calibrated balance

Vortex mixer

[¢]
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e Procedure:

1. Allow the vial of solid JNJ-18038683 to equilibrate to room temperature before opening to
prevent moisture condensation.

2. Weigh out the desired amount of INJ-18038683. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 3.3785 mg.

3. Add the appropriate volume of DMSO to the solid compound. For the example above, add
1 mL of DMSO.

4. Vortex the solution until the compound is completely dissolved. Gentle warming (e.g., in a
37°C water bath) may be applied if necessary to aid dissolution.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

6. Store the aliquots at -20°C for long-term use.

Visualizations
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JNJ-18038683 Storage and Handling Workflow

Receive JNJ-18038683
(Ambient Shipping)

Immediate Use

Archiving

Short-term Storage
(Solid, 0-4°C, Dark, Dry)

Long-term Storage
(Solid, -20°C, Dark, Dry)

l

l

Prepare Stock Solution
(DMSO)

Use within weeks

Store for months

Short-term Stock Storage

Long-term Stock Storage
(-20°C, Aliquoted)

(0-4°C)

l

Use in Experiment
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Troubleshooting JNJ-18038683 Stability Issues

Observed Issue
(e.g., precipitation, unexpected results)

Verify Storage Conditions Review Stock Solution Preparation
(Temp, Light, Moisture) (Solvent, Concentration)

Deviation found rror identified

Improper Storage (Solution Preparation Erro)

Action: Use a fresh vial Optional: Check purity (e.g., HPLC) Action: Prepare fresh solution

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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